Tert-butyl 2-(methylsulfonyl)ethylcarbamate

• IUPAC Name: tert-butyl N-(2-methylsulfonylethyl)carbamate
• InChI: InChI=1S/C8H17NO4S/c1-8(2,3)13-7(10)9-5-6-14(4,11)12/h5-6H2,1-4H3,(H,9,10)
• InChI Key: IUGNRAPFUGAGMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCS(=O)(=O)C
• Molecular Formula: C8H17NO4S
• Molecular Weight: 223.29 g/mol

Description

Tert-butyl 2-(methylsulfonyl)ethylcarbamate (TBMSEC) is an organic compound with a wide range of applications in chemistry, biochemistry, and pharmacology. It is a versatile reagent used in a variety of synthetic transformations and has been widely used in the synthesis of drugs, agrochemicals, and other compounds of commercial and industrial importance. TBMSEC has also been used in the synthesis of peptides and proteins, as well as in the development of new drugs and therapies for diseases.

Mechanism of Action

The mechanism of action for Tert-butyl 2-(methylsulfonyl)ethylcarbamate is not specified in the search results. More research is needed to understand how this compound interacts with other substances or systems.

Synthesis routes and methods

Procedure details

In a dried reaction flask, the crude tert-butyl 2-(methylthio)ethylcarbamate (2.464 g, about 11.0 mmol) was dissolved in tetrahydrofuran (22 mL). To the mixture was added 77% mCPBA (5.698 g, 25.42 mmol) in portion at 0° C. The mixture was stirred for 1 hr. Water, saturated aqueous sodium bicarbonate solution and ethyl acetate were added. The mixture was extracted with ethyl acetate. The combined organic phase was washed with saturated salt water, dried over anhydrous sodium sulfate, and was purified by silica gel column chromatography with ethyl acetate to obtain a white solid (0.95 g) in 38.7% yield.